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Compound of Interest

Compound Name: Chlorofluoroacetic acid

Cat. No.: B1211338 Get Quote

Chlorofluoroacetic Acid: A Technical Overview
of its Physical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical properties of

chlorofluoroacetic acid, specifically its boiling and melting points. The document outlines the

experimentally determined values for these properties and details the common methodologies

employed for their measurement. This information is crucial for the handling, characterization,

and application of this compound in research and development settings.

Core Physical Properties
The boiling and melting points are fundamental physical constants that provide insights into the

intermolecular forces and purity of a compound. For chlorofluoroacetic acid (CAS No: 471-

44-3), these values have been well-established in the scientific literature.

Data Summary
The quantitative data for the key physical properties of chlorofluoroacetic acid are

summarized in the table below for quick reference.
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Physical Property Value

Boiling Point 162 °C

Melting Point 150-153 °C

Experimental Determination Protocols
The accurate determination of boiling and melting points is paramount for the verification of a

substance's identity and purity. The following sections describe the standard experimental

protocols used to measure these physical properties for organic compounds like

chlorofluoroacetic acid.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions into a liquid state. For pure

crystalline solids, this transition occurs over a narrow temperature range. The Thiele tube

method is a common and effective technique for this determination.[1][2][3]

Protocol: Thiele Tube Method

Sample Preparation: A small amount of the finely powdered, dry chlorofluoroacetic acid is

packed into a capillary tube, which is sealed at one end.[4][5][6]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then inserted into a Thiele tube

containing a high-boiling point oil, such as silicone or mineral oil.[1][3]

Heating: The side arm of the Thiele tube is gently heated. The unique shape of the tube

facilitates the circulation of the oil via convection currents, ensuring uniform temperature

distribution throughout the bath.[2][3]

Observation: The temperature is monitored closely as it rises. The melting point range is

recorded from the temperature at which the first drop of liquid appears to the temperature at

which the entire sample has completely liquefied.[1][2] For a pure compound, this range is

typically narrow, often within 0.5-1.0°C.
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Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. The capillary method is a widely used technique for

determining the boiling point of a small quantity of liquid.[7][8]

Protocol: Capillary Method

Sample Preparation: A small amount of liquid chlorofluoroacetic acid is placed in a small

test tube or fusion tube. A capillary tube, sealed at one end, is inverted and placed within the

test tube containing the liquid sample.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

heating bath, commonly a Thiele tube or a similar apparatus, ensuring the sample is below

the oil level.[9]

Heating: The heating bath is gently and slowly heated. As the temperature increases, the air

trapped in the capillary tube will expand and be expelled, seen as a stream of bubbles.

Observation: Heating is continued until a steady and rapid stream of bubbles emerges from

the open end of the capillary tube. At this point, the heating is stopped.[9] The liquid will

begin to cool, and the stream of bubbles will slow down and eventually stop. The boiling

point is the temperature at which the liquid is drawn up into the capillary tube.[7] This occurs

when the vapor pressure of the sample equals the atmospheric pressure.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of chlorofluoroacetic acid.
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Melting Point Determination Boiling Point Determination

Sample Preparation:
Pack dry, powdered CFA into a capillary tube

Apparatus Setup:
Attach capillary to thermometer and place in Thiele tube

Heating:
Gently heat the Thiele tube side arm

Observation:
Record temperature range from first liquid drop to complete liquefaction

Result:
Melting Point Range

Sample Preparation:
Place liquid CFA and an inverted sealed capillary in a test tube

Apparatus Setup:
Attach test tube to thermometer and place in heating bath

Heating:
Gently heat the bath until a steady stream of bubbles emerges

Cooling & Observation:
Stop heating and observe the temperature at which liquid enters the capillary

Result:
Boiling Point

Chlorofluoroacetic Acid
(CFA)

Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of chlorofluoroacetic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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